Cas no 512809-45-9 ((4-Chloro-3-methyl-pyrazol-1-yl)-acetic acid ethyl ester)

• Product Name: (4-Chloro-3-methyl-pyrazol-1-yl)-acetic acid ethyl ester
• CAS No: 512809-45-9
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 3058239
• PubChem ID: 3656854
• Update Time: 2025-04-21

(4-Chloro-3-methyl-pyrazol-1-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-methyl-pyrazol-1-yl)-acetic acid ethyl ester
• 512809-45-9
• ethyl 2-(4-chloro-3-methylpyrazol-1-yl)acetate
• AKOS000305839
• Ethyl 4-chloro-3-methyl-1H-pyrazole-1-acetate
• ETHYL 2-(4-CHLORO-3-METHYL-1H-PYRAZOL-1-YL)ACETATE
• DTXSID101253364
• STK399767
• ethyl (4-chloro-3-methyl-1H-pyrazol-1-yl)acetate
• AK-968/41170222

• Inchi： 1S/C8H11ClN2O2/c1-3-13-8(12)5-11-4-7(9)6(2)10-11/h4H,3,5H2,1-2H3
• InChI Key： IRJUZYMBDRZTBA-UHFFFAOYSA-N
• SMILES： ClC1=CN(CC(=O)OCC)N=C1C

Computed Properties

• Exact Mass: 202.0509053Da
• Monoisotopic Mass: 202.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų